4-[5-(2-Methylbutan-2-yl)-1,3-benzoxazol-2(3H)-ylidene]cyclohexa-2,5-dien-1-one

• CAS No.: 648422-76-8
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 4-[5-(2-methylbutan-2-yl)-1,3-benzoxazol-2-yl]phenol
• InChI: InChI=1S/C18H19NO2/c1-4-18(2,3)13-7-10-16-15(11-13)19-17(21-16)12-5-8-14(20)9-6-12/h5-11,20H,4H2,1-3H3
• InChI Key: ZGCYLWWUPQAKOE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)O

Description

4-[5-(2-Methylbutan-2-yl)-1,3-benzoxazol-2(3H)-ylidene]cyclohexa-2,5-dien-1-one is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 350 ml three necked reaction flask, equipped with a mechanical stirrer, a thermometer a “wood metal” heating bath and a reflux condenser combined with a water separator were charged with 25.1 g (140 mmol) of 2-amino-4-(1,1-dimethyl-propyl)-phenol (see above), 19.3 g (140 mmol) of 4-hydroxy benzoic acid and 1.5 g of boric acid suspended in 140 ml of 1,2-dichlorobenzene under nitrogen atmosphere. This mixture was refluxed until two equivalents of water had separated (about 4 hours). When cold, 50 ml of diisopropylether were added and this mixture was filtered and the crystalline product was washed with diisopropylether and pentane and dried. 32.1 g (81%) of the product were obtained. M.p. 236-237° C.